Cas no 2228465-21-0 (tert-butyl N-3-amino-2-(4,4-dimethylcyclohexyl)propylcarbamate)

• Product Name: tert-butyl N-3-amino-2-(4,4-dimethylcyclohexyl)propylcarbamate
• CAS No: 2228465-21-0
• MF: C₁₆H₃₂N₂O₂
• MW: 284.437484741211
• CID: 6126664
• PubChem ID: 165827683
• Update Time: 2025-07-10

tert-butyl N-3-amino-2-(4,4-dimethylcyclohexyl)propylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-amino-2-(4,4-dimethylcyclohexyl)propylcarbamate
• EN300-1884127
• tert-butyl N-[3-amino-2-(4,4-dimethylcyclohexyl)propyl]carbamate
• 2228465-21-0

• Inchi： 1S/C16H32N2O2/c1-15(2,3)20-14(19)18-11-13(10-17)12-6-8-16(4,5)9-7-12/h12-13H,6-11,17H2,1-5H3,(H,18,19)
• InChI Key： BCIBBJJABIODAA-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NCC(CN)C1CCC(C)(C)CC1)=O

Computed Properties

• Exact Mass: 284.246378268g/mol
• Monoisotopic Mass: 284.246378268g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-3-amino-2-(4,4-dimethylcyclohexyl)propylcarbamate

tert-butyl N-3-amino-2-(4,4-dimethylcyclohexyl)propylcarbamate: A Comprehensive Overview

The compound tert-butyl N-3-amino-2-(4,4-dimethylcyclohexyl)propylcarbamate (CAS No. 2228465-21-0) is a highly specialized organic compound with significant applications in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural properties and potential therapeutic benefits. Recent studies have highlighted its role in drug delivery systems and its ability to enhance bioavailability when incorporated into various formulations.

tert-butyl N-3-amino-2-(4,4-dimethylcyclohexyl)propylcarbamate is characterized by its complex molecular structure, which includes a tertiary butyl group, an amino functionality, and a cyclohexane ring substituted with two methyl groups. This combination of functional groups provides the compound with versatile reactivity and compatibility with a wide range of chemical reactions. The presence of the cyclohexane ring contributes to the compound's stability and lipophilicity, making it an ideal candidate for use in drug design.

Recent research has focused on the synthesis and characterization of tert-butyl N-3-amino-2-(4,4-dimethylcyclohexyl)propylcarbamate, particularly its application as a precursor in the development of novel therapeutic agents. Scientists have explored its potential as a building block for creating bioisosteres, which are compounds that mimic the biological activity of existing drugs but with improved pharmacokinetic properties. This approach has shown promise in addressing challenges related to drug resistance and poor drug absorption.

The synthesis of tert-butyl N-3-amino-2-(4,4-dimethylcyclohexyl)propylcarbamate involves a multi-step process that combines advanced organic chemistry techniques. The starting materials are carefully selected to ensure high purity and reproducibility. Key steps include nucleophilic substitution reactions and carbamate formation, which are optimized to maximize yield and minimize by-products. The final product is subjected to rigorous quality control measures, including spectroscopic analysis (NMR and IR) and mass spectrometry, to confirm its identity and purity.

In terms of applications, tert-butyl N-3-amino-2-(4,4-dimethylcyclohexyl)propylcarbamate has been investigated for its role in enhancing drug delivery systems. Its ability to form stable complexes with various active pharmaceutical ingredients (APIs) makes it a valuable additive in formulations aimed at improving drug solubility and bioavailability. Recent studies have demonstrated its effectiveness in increasing the oral absorption of poorly soluble drugs, thereby reducing the required dosage and minimizing side effects.

The structural versatility of tert-butyl N-3-amino-2-(4,4-dimethylcyclohexyl)propylcarbamate also lends itself to applications in polymer chemistry. Researchers have explored its use as a monomer in the synthesis of biodegradable polymers for controlled drug release applications. These polymers exhibit excellent biocompatibility and degradation profiles, making them suitable for use in medical devices and implantable drug delivery systems.

From an environmental standpoint, the production and handling of tert-butyl N-3-amino-2-(4,4-dimethylcyclohexyl)propylcarbamate are conducted under strict safety protocols to minimize ecological impact. The compound's low toxicity profile and biodegradability make it an environmentally friendly choice for industrial applications.

In conclusion, tert-butyl N-3-amino-2-(4,4-dimethylcyclohexyL propyL carbamate (CAS No. 2228465-21-) is a versatile compound with significant potential in pharmaceutical chemistry and drug delivery systems. Its unique structural features and favorable pharmacokinetic properties make it a valuable tool for researchers aiming to develop innovative therapeutic solutions. As ongoing studies continue to uncover new applications for this compound, it is poised to play an increasingly important role in the advancement of modern medicine.